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Compound of Interest

Compound Name: 2-Fluorobenzonitrile

Cat. No.: B118710

Essential Safety and Handling Guide for 2-
Fluorobenzonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Fluorobenzonitrile in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

o Name: 2-Fluorobenzonitrile
o CAS Number: 394-47-8

e Molecular Formula: C7TH4FN

Hazard Summary: 2-Fluorobenzonitrile is a combustible liquid that is harmful if swallowed, in
contact with skin, or inhaled.[1] It causes skin irritation and serious eye damage.[1][2][3] It may
also cause respiratory irritation.[1][3][4]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure. The following
table summarizes the required PPE for handling 2-Fluorobenzonitrile.
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Protection Type

Specification

Eye/Face Protection

Wear chemical safety goggles and a face shield.
[5] Equipment should be tested and approved
under government standards such as NIOSH
(US) or EN 166 (EU).[1][3]

Skin Protection

Wear a complete suit protecting against
chemicals.[3] Use appropriate protective gloves
(e.g., nitrile rubber, inspect before use) and

clothing to prevent skin exposure.[1][4][5]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation is experienced. A
recommended filter type is for organic gases
and vapors (Type A, Brown, conforming to
EN14387).[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for safety.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation.[1][6] Work should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[7]

o Confirm that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

o Keep the chemical away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

[3]

2. Handling:

e Avoid all personal contact, including inhalation of vapors or mists.[3][4]
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Do not eat, drink, or smoke when using this product.[1][4]

Wash hands and any exposed skin thoroughly after handling.[1][7]

Keep the container tightly closed when not in use.[1][6]

3. Storage:

Store in a locked, well-ventilated place.[1]

Keep the container tightly closed and in a dry environment.[3][6][7]

Store away from incompatible materials.

Emergency and Disposal Plan

Spill Response Workflow:
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2-Fluorobenzonitrile Spill Occurs

Spill Detected

Assess Situation

Immediate Actions

Evacuate Immediate Area & Alert Others

l

Ensure Adequate Ventilation (Fume Hood)

l

Don Appropriate PPE

Approach from Upwind if Possible

& Cleanup

Contain Spill with Inert Absorbent Material
(e.g., sand, earth, vermiculite)

Collect Recoverable Product and
Absorbent Material into Labeled Containers

Decontamination & Disposal

Wash Spill Area

Dispose of Waste in Accordance with

Local, State, and Federal Regulations

Decontaminate and Launder
All Protective Clothing Before Reuse

Click to download full resolution via product page

Caption: Workflow for a 2-Fluorobenzonitrile spill response.
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First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[1]

Ingestion: Call a physician or poison control center immediately. Do NOT induce vomiting.
Rinse mouth with water.[1][3]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][7]

Do not allow the product to enter drains.[7]

Contaminated packaging should be treated as the product itself. Leave chemicals in their
original containers and do not mix with other waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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